![molecular formula C7H6N4O2 B6146398 7-amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione CAS No. 856595-19-2](/img/no-structure.png)
7-amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
Description
“7-amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione” is a chemical compound that is part of the pyrano[2,3-d]pyrimidine scaffolds . It has been used in the synthesis of various compounds and has shown potential in the field of medicinal chemistry .
Synthesis Analysis
The synthesis of pyrano[2,3-d]pyrimidine scaffolds, which includes “7-amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione”, involves the Knoevenagel-Michael cyclocondensation of barbituric acid/1,3-dimethylbarbituric acid, malononitrile, and arylaldehyde derivatives . This process is carried out at room temperature in aqueous ethanol, using photo-excited state functions generated from Na2 eosin Y as direct hydrogen atom transfer (HAT) catalysts by visible light mediated in the air atmosphere .Chemical Reactions Analysis
The chemical reactions involving “7-amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione” are part of the synthesis process mentioned above. The Knoevenagel-Michael cyclocondensation reaction is key to the formation of the pyrano[2,3-d]pyrimidine scaffolds .Mechanism of Action
While specific information on the mechanism of action of “7-amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione” is not available, compounds with similar structures have shown therapeutic potential. For instance, pyrano[2,3-d]pyrimidine-2,4-dione derivatives have been studied as potential inhibitors against PARP-1, a protein involved in DNA repair damage .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione involves the condensation of 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid with 2-aminopyridine in the presence of a dehydrating agent.", "Starting Materials": [ "2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid", "2-aminopyridine", "Dehydrating agent (e.g. phosphorus oxychloride, thionyl chloride)" ], "Reaction": [ "Step 1: Dissolve 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid and 2-aminopyridine in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a dehydrating agent (e.g. phosphorus oxychloride, thionyl chloride) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and neutralize with a base (e.g. sodium bicarbonate).", "Step 4: Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 5: Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
856595-19-2 |
Product Name |
7-amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
Molecular Formula |
C7H6N4O2 |
Molecular Weight |
178.1 |
Purity |
95 |
Origin of Product |
United States |
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